Cas no 33148-55-9 (2-(phenylacetyl)benzoic acid)

2-(phenylacetyl)benzoic acid structure
2-(phenylacetyl)benzoic acid structure
Product Name:2-(phenylacetyl)benzoic acid
CAS No:33148-55-9
MF:C15H12O3
MW:240.253984451294
MDL:MFCD00189277
CID:917633
PubChem ID:36343
Update Time:2025-08-04

2-(phenylacetyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(phenylacetyl)benzoic acid
    • 2-(1-Oxo-2-phenylethyl)benzoic acid
    • 2-(2-phenylacetyl)benzoic acid
    • 2-Phenylacetophonone-o-carboxylic acid
    • 2-Phenylacetyl-benzoesaeure
    • 2-Phenylacetylbenzoic acid
    • BENZOIC ACID, 2-PHENYLACETYL-
    • BRN 2374544
    • Desoxybenzoin-2-carboxylic acid
    • Desoxybenzoin-carbonsaeure-(2)
    • F 1244
    • o-(Phenylacetyl)benzoic acid
    • o-Phenylacetylbenzoic acid
    • UNII-YHT7FG62SA
    • carboxydeoxybenzoin
    • Benzoic acid, 2-(2-phenylacetyl)-
    • DTXSID20186799
    • MFCD00189277
    • DB-364247
    • 2-(1-OXO-2-PHENYLETHYL)BENZOICACID
    • Acide (phenacetyl)-2 benzoique [French]
    • Benzoic acid, 2-(phenylacetyl)-
    • SCHEMBL1787541
    • AKOS016022798
    • NS00029427
    • NSC401494
    • Benzoic acid, o-(phenylacetyl)-
    • 33148-55-9
    • YHT7FG62SA
    • 4-10-00-02987 (Beilstein Handbook Reference)
    • NSC-401494
    • MDL: MFCD00189277
    • Inchi: 1S/C15H12O3/c16-14(10-11-6-2-1-3-7-11)12-8-4-5-9-13(12)15(17)18/h1-9H,10H2,(H,17,18)
    • InChI Key: NJXDTGLUPRKMFN-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1C(=O)O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 240.07866
  • Monoisotopic Mass: 240.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37
  • LogP: 2.81020

2-(phenylacetyl)benzoic acid Pricemore >>

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